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Compound of Interest

Compound Name: Benzo[d]thiazol-6-ylmethanol

Cat. No.: B011606

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of Benzo[d]thiazol-
6-ylmethanol, a key physicochemical parameter for researchers and professionals in drug
development and chemical synthesis.

Molecular and Elemental Data

The fundamental identity of a chemical compound is established by its molecular formula and
corresponding molecular weight. For Benzo[d]thiazol-6-yImethanol, these core data points
are summarized below.

Property Value
Molecular Formula CsH7NOS
Molar Mass 165.21 g/mol [1]

The molecular weight is a critical parameter in a multitude of experimental and theoretical
applications, including but not limited to:

» Stoichiometric Calculations: Ensuring precise molar ratios in chemical reactions.

o Solution Preparation: Accurately preparing solutions of known concentrations.
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o Pharmacokinetics and Pharmacodynamics: Understanding the absorption, distribution,
metabolism, and excretion (ADME) properties of the compound.

» Analytical Chemistry: Aiding in the identification and quantification of the compound through
techniques such as mass spectrometry.

Elemental Composition

The molecular weight of Benzo[d]thiazol-6-ylmethanol is derived from the sum of the atomic
weights of its constituent atoms. The elemental composition is broken down as follows:

) . Total

Atomic Weight L
Element Symbol Count Contribution (

(g/mol)

g/mol )

Carbon C 8 12.011 96.088
Hydrogen H 7 1.008 7.056
Nitrogen N 1 14.007 14.007
Oxygen O 1 15.999 15.999
Sulfur S 1 32.06 32.06

Total 165.21

Experimental Protocols

While the determination of molecular weight is now routinely achieved with high accuracy
through mass spectrometry, detailed experimental protocols for the characterization of
Benzo[d]thiazol-6-ylmethanol would typically involve the following:

o Sample Preparation: Detailing the solvent and concentration used for analysis.

e Instrumentation: Specifying the type of mass spectrometer (e.g., Q-TOF, Orbitrap) and the
ionization method (e.g., ESI, APCI).

o Data Acquisition: Outlining the parameters for data collection, such as mass range and scan
speed.
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o Data Analysis: Describing the software and methods used to process the raw data and
determine the molecular weight.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a compound like Benzo[d]thiazol-6-ylmethanol.
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Caption: Workflow for Synthesis, Characterization, and Application of a Chemical Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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